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Compound of Interest

Compound Name: Celangulatin D

Cat. No.: B12380165 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential logistical and

safety information for the proper disposal of Celangulatin D, a potent insecticidal and anti-

tumor sesquiterpene polyol ester.

Given the bioactive nature of Celangulatin D, it must be treated as hazardous waste unless

explicitly stated otherwise by a comprehensive safety data sheet (SDS). Adherence to

institutional, local, and national regulations for hazardous waste disposal is mandatory. The

following procedures are based on general best practices for laboratory chemical waste and

should be supplemented with a substance-specific SDS.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are equipped with the appropriate

personal protective equipment (PPE), including but not limited to:

Chemical-resistant gloves (nitrile or neoprene)

Safety goggles or a face shield

A lab coat

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation

exposure.
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Step-by-Step Disposal Protocol
Consult the Safety Data Sheet (SDS): The SDS for Celangulatin D is the primary source of

information for its safe disposal. If an SDS is not readily available, contact the supplier to

obtain one. Key sections to review are "Handling and Storage," "Hazards Identification,"

"First-aid Measures," and "Disposal Considerations."

Waste Segregation: Do not mix Celangulatin D waste with other waste streams. It should be

collected in a designated, properly labeled, and sealed hazardous waste container.

Containerization:

Use a chemically compatible and leak-proof container.

Clearly label the container with "Hazardous Waste" and "Celangulatin D."

Include the date of waste accumulation.

Disposal of Contaminated Materials: Any materials that have come into contact with

Celangulatin D, such as pipette tips, gloves, and bench paper, should also be disposed of

as hazardous waste in the same designated container.

Aqueous Solutions: Do not dispose of aqueous solutions containing Celangulatin D down

the drain.[1] Collect them in a designated hazardous waste container for liquid waste. The

pH of the solution may need to be neutralized to a range of 5.0 to 12.5 before being collected

for disposal, if required by your institution's waste management guidelines.[1]

Storage of Waste: Store the sealed hazardous waste container in a designated, secure, and

well-ventilated area, away from incompatible materials, until it is collected by your

institution's environmental health and safety (EHS) department or a licensed hazardous

waste disposal contractor.

Arrange for Pickup: Contact your institution's EHS department to schedule a pickup for the

hazardous waste.

Quantitative Data from Safety Data Sheets
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When you obtain the specific SDS for Celangulatin D, you will find critical quantitative data.

The following table outlines the type of information you should look for to ensure safe handling

and disposal.

Data Point
Typical Information
Provided in an SDS

Importance for Disposal

LD50 (Lethal Dose, 50%)
Oral, dermal, and inhalation

toxicity data (e.g., mg/kg).

Informs the level of toxicity and

the necessary precautions for

handling and the potential for

environmental harm.

Hazard Statements (H-codes)

Standardized phrases about

the hazards of a chemical

(e.g., H302: Harmful if

swallowed).[2]

Provides a quick reference to

the primary hazards, guiding

the choice of PPE and

disposal methods.

Precautionary Statements

Recommended measures to

minimize or prevent adverse

effects (e.g., P273: Avoid

release to the environment).

Dictates specific actions to be

taken to prevent contamination

and ensure safe disposal.

Waste Disposal Methods

Specific instructions on how to

dispose of the chemical and its

packaging.

Provides the manufacturer's

recommended disposal

procedures, which should align

with regulatory requirements.

UN Number

A four-digit number that

identifies hazardous

substances.

Required for the proper

labeling and transportation of

hazardous waste.

Experimental Protocols
Currently, there are no standardized, publicly available experimental protocols specifically for

the disposal of Celangulatin D. The disposal process is a procedural workflow rather than an

experimental one. The most critical "protocol" is to follow the guidance provided in the

substance-specific SDS and your institution's established hazardous waste management

procedures.
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Logical Workflow for Celangulatin D Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Celangulatin D waste in a laboratory setting.

Start: Waste Generation Hazard Assessment Waste Segregation & Collection Storage & Final Disposal
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Contractor

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of Celangulatin D.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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